Cas no 1629729-98-1 (CHDI-390576)

• Product Name: CHDI-390576
• CAS No: 1629729-98-1
• MF: C₁₉H₁₃F₄N₃O₂
• MW: 391.319038152695
• CID: 4744815
• PubChem ID: 81689842
• Update Time: 2025-05-19

CHDI-390576 Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-N-hydroxy-2-(4-(5-(trifluoromethyl)pyrimidin-2-yl)phenyl)acetamide
• 2-(2-fluorophenyl)-N-hydroxy-2-[4-[5-(trifluoromethyl)pyrimidin-2-yl]phenyl]acetamide
• CHDI 00390576
• 2-(2-Fluorophenyl)-N-hydroxy-2-{4-[5-(trifluoromethyl)-2-pyrimidinyl]phenyl}acetamide
• CHDI-390576
• CS-0078811
• CHEMBL4456445
• SCHEMBL16112368
• MS-26522
• G16712
• LMGDHGQJJLEAPQ-UHFFFAOYSA-N
• AKOS040741544
• HY-119939
• 1629729-98-1
• DA-72141
• BDBM50503690
• GLXC-20273

• Inchi： 1S/C19H13F4N3O2/c20-15-4-2-1-3-14(15)16(18(27)26-28)11-5-7-12(8-6-11)17-24-9-13(10-25-17)19(21,22)23/h1-10,16,28H,(H,26,27)
• InChI Key： LMGDHGQJJLEAPQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(NO)=O)C1C=CC(C2N=CC(C(F)(F)F)=CN=2)=CC=1

Computed Properties

• Exact Mass: 391.09438931g/mol
• Monoisotopic Mass: 391.09438931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.1

Additional information on CHDI-390576

Recent Advances in Huntington's Disease Research: Focus on CHDI-390576 (1629729-98-1)

Huntington's disease (HD) is a progressive neurodegenerative disorder caused by a CAG trinucleotide repeat expansion in the HTT gene, leading to the production of mutant huntingtin protein (mHTT) with toxic properties. Despite extensive research, effective disease-modifying therapies remain elusive. In recent years, small molecule inhibitors targeting mHTT have emerged as promising therapeutic candidates. Among these, CHDI-390576 (CAS: 1629729-98-1) has garnered significant attention due to its potent and selective inhibition of mHTT aggregation and toxicity.

CHDI-390576 is a highly optimized small molecule developed by CHDI Foundation, a non-profit organization dedicated to HD research. This compound belongs to a class of pyrimidine-based inhibitors designed to modulate the conformation of mHTT and prevent its aggregation. Recent studies have demonstrated that CHDI-390576 exhibits nanomolar potency in cellular and animal models of HD, with excellent blood-brain barrier penetration and favorable pharmacokinetic properties.

A groundbreaking study published in Nature Communications (2023) elucidated the structural basis of CHDI-390576's mechanism of action. Using cryo-EM and X-ray crystallography, researchers revealed that the compound binds to a specific pocket in the N-terminal region of mHTT, stabilizing a non-toxic conformation and preventing the formation of pathogenic oligomers. This structural insight provides a foundation for further optimization of this class of inhibitors.

In preclinical efficacy studies, CHDI-390576 showed remarkable results across multiple HD models. In the R6/2 transgenic mouse model, chronic administration of the compound significantly improved motor performance, reduced striatal atrophy, and extended lifespan. Transcriptomic analysis revealed normalization of gene expression patterns associated with neuronal function and survival. Importantly, these benefits were observed even when treatment was initiated after symptom onset, suggesting potential clinical relevance for patients with manifest HD.

The safety profile of CHDI-390576 has been extensively evaluated in IND-enabling studies. Toxicology assessments in rodents and non-human primates demonstrated good tolerability at therapeutic doses, with no significant off-target effects. The compound showed minimal interaction with common drug-metabolizing enzymes, suggesting low potential for drug-drug interactions in clinical settings.

Current research efforts are focused on advancing CHDI-390576 toward clinical trials. A recent patent application (WO2023059593) discloses novel formulations of the compound with improved solubility and bioavailability. Parallel studies are investigating combination therapies with other HD-targeting modalities, such as antisense oligonucleotides, to potentially enhance therapeutic efficacy.

The development of CHDI-390576 represents a significant milestone in HD therapeutics, offering a potentially disease-modifying approach that targets the root cause of pathology. While challenges remain in translating these preclinical findings to human patients, the robust data package supporting CHDI-390576 provides strong rationale for continued development. As the compound progresses through regulatory milestones, it may serve as both a valuable research tool for understanding HD mechanisms and a promising clinical candidate for this devastating disorder.